Cas no 28998-36-9 (2',3',5'-Tri-O-Benzoyl-5-Azacytidine)

• Product Name: 2',3',5'-Tri-O-Benzoyl-5-Azacytidine
• CAS No: 28998-36-9
• MF: C₂₉H₂₄N₄O₈
• MW: 556.522867202759
• CID: 266336
• PubChem ID: 324937
• Update Time: 2025-04-19

2',3',5'-Tri-O-Benzoyl-5-Azacytidine Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazin-2(1H)-one,4-amino-1-(2,3,5-tri-O-benzoyl-b-D-ribofuranosyl)-
• [5-(4-amino-2-oxo-1,3,5-triazin-1-yl)-3,4-dibenzoyloxyoxolan-2-yl]methyl benzoate
• 4-Amino-1-(2-O,3-O,5-O-tribenzoyl-β-D-ribofuranosyl)-1,3,5-triazin-2(1H)-one
• [(2R,3R,4R,5R)-5-(4-amino-2-oxo-1,3,5-triazin-1-yl)-3,4-dibenzoyloxyoxolan-2-yl]methyl benzoate
• 2',3',5'-tri-O-benzoyl-5-azacytidine
• 5-Azacytidine,3',5'-tribenzoate
• AGN-PC-00K14X
• NSC291931
• s-Triazin-2(1H)-one, 2',3',5'-tribenzoate
• 28998-36-9
• DTXSID30315119
• 1,5-Triazin-2(1H)-one, 4-amino-1-(2,3,5-tri-O-benzoyl-.beta.-D-ribofuranosyl)-
• SCHEMBL20078065
• 2',3',5'-Tri-O-Benzoyl-5-Azacytidine

• Inchi： 1S/C29H24N4O8/c30-28-31-17-33(29(37)32-28)24-23(41-27(36)20-14-8-3-9-15-20)22(40-26(35)19-12-6-2-7-13-19)21(39-24)16-38-25(34)18-10-4-1-5-11-18/h1-15,17,21-24H,16H2,(H2,30,32,37)
• InChI Key： XMEBCSNOBVAIDQ-UHFFFAOYSA-N
• SMILES： O1C(C(C(C1COC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O)N1C=NC(N)=NC1=O

Computed Properties

• Exact Mass: 556.15952
• Monoisotopic Mass: 556.159
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 41
• Rotatable Bond Count: 11
• Complexity: 1030
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 159A^2
• XLogP3: 3.6

Experimental Properties

• Density: 1.43
• Boiling Point: 709.9°Cat760mmHg
• Flash Point: 383.1°C
• Refractive Index: 1.666
• PSA: 159.18
• LogP: 3.00730

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds